(3R)-3-Amino-3-(1-methyl-1H-pyrazol-4-YL)propanamide

• Molecular Formula: C7H12N4O
• Molecular Weight: 168.20 g/mol
• IUPAC Name: (3R)-3-amino-3-(1-methylpyrazol-4-yl)propanamide
• InChI: InChI=1S/C7H12N4O/c1-11-4-5(3-10-11)6(8)2-7(9)12/h3-4,6H,2,8H2,1H3,(H2,9,12)/t6-/m1/s1
• InChI Key: UIXUWLUZWXGSFY-ZCFIWIBFSA-N
• Isomeric SMILES: CN1C=C(C=N1)[C@@H](CC(=O)N)N
• Canonical SMILES: CN1C=C(C=N1)C(CC(=O)N)N

Description

(3R)-3-Amino-3-(1-methyl-1H-pyrazol-4-YL)propanamide (CAS 1304048-71-2) is a chiral small molecule building block of high interest in medicinal chemistry and drug discovery research. This compound features a 1-methyl-1H-pyrazole scaffold, a heterocycle commonly employed in the design of active pharmaceutical ingredients due to its prevalence in bioactive molecules . The structure includes both an amino and an amide functional group, making it a versatile intermediate for further synthetic modification. The (R)-enantiomer is of particular value for constructing stereospecific compounds, as chirality can be a critical determinant in a molecule's biological activity and mechanism of action . Compounds containing the 1-methyl-1H-pyrazole moiety are investigated across various therapeutic areas. Research indicates that similar pyrazole-based structures are utilized in the development of inhibitors for phosphoinositide 3-kinase delta (PI3Kδ), a target for inflammatory and autoimmune diseases . Furthermore, pyrazole-containing molecules have been explored as modulators of ion channels such as the cystic fibrosis transmembrane conductance regulator (CFTR) , and have been incorporated into the structure of covalent inhibitors targeting mutant forms of the epidermal growth factor receptor (EGFR) in oncology research . The mechanism of action for this specific compound is not predefined, as it serves primarily as a synthetic intermediate; its ultimate research application is determined by the final compound into which it is incorporated. This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers should consult the safety data sheet prior to use, as this compound may be harmful if swallowed and cause skin or eye irritation .

Preparation Methods

Pyrazole Ring Formation

The pyrazole ring is typically synthesized via cyclization reactions involving hydrazine derivatives and 1,3-dicarbonyl compounds under acidic conditions. This step forms the pyrazole core essential for subsequent functionalization.

• Reaction Conditions: Acidic medium (e.g., hydrochloric acid), solvents such as ethanol or methanol.
• Mechanism: Condensation of hydrazine with diketones or ketoesters leads to pyrazole ring closure.

Methylation of Pyrazole

The 1-methyl substitution on the pyrazole ring is introduced by alkylation using methyl iodide or methyl sulfate in the presence of a base such as potassium carbonate.

• Conditions: Base-mediated alkylation in polar aprotic solvents.
• Outcome: Selective methylation at the N1 position of the pyrazole ring.

Assembly of the Propanamide Backbone

The propanamide chain is constructed by coupling the methylated pyrazole derivative with a 3-bromopropionyl chloride or equivalent acyl chloride under anhydrous conditions.

• Reagents: 3-bromopropionyl chloride, triethylamine (to neutralize HCl), tetrahydrofuran (THF) as solvent.
• Conditions: Low temperature (0–5 °C) to control exothermic reaction.
• Result: Formation of the pyrazolyl-propanamide intermediate.

Introduction of the Amino Group and Chiral Resolution

The amino group at the 3-position is introduced via nucleophilic substitution or amination reactions, often using ammonia or amine sources.

• Chiral Resolution: The (3R)-enantiomer is isolated through chiral chromatography (e.g., Chiralpak AD-H column) or enzymatic resolution to ensure high enantiomeric excess (>99% ee).

Detailed Reaction Scheme and Conditions

Step	Reaction Description	Reagents/Conditions	Yield (%)	Purity (HPLC)
1	Pyrazole ring synthesis	Hydrazine + 1,3-dicarbonyl compound, acidic EtOH	75–80	>90%
2	Methylation of pyrazole	Methyl iodide, K2CO3, aprotic solvent	85–90	>95%
3	Coupling with 3-bromopropionyl chloride	3-bromopropionyl chloride, Et3N, THF, 0–5 °C	65–70	>90%
4	Amination and chiral resolution	NH3 or amine source; chiral chromatography	40–45	>99% ee

Industrial and Scale-Up Considerations

Industrial synthesis adapts the above steps with optimization for scale, including:

• Use of continuous flow reactors for better heat and reaction control.
• Automated purification systems to enhance yield and purity.
• Strict control of temperature, pH, and inert atmosphere to prevent oxidation and racemization.
• Employment of high-performance liquid chromatography (HPLC) for purity and enantiomeric excess confirmation.

Analytical and Characterization Methods

The confirmation of structure, purity, and stereochemistry involves:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ^1H and ^13C NMR to confirm the pyrazole ring and propanamide backbone.
• Mass Spectrometry (MS): To verify molecular weight (~168.20 g/mol).
• Infrared Spectroscopy (IR): Identification of amide and amino functional groups.
• Chiral High-Performance Liquid Chromatography (HPLC): To determine enantiomeric excess (>99% ee).
• X-ray Crystallography: Occasionally used for absolute configuration confirmation.

Research Outcomes and Observations

• The stereochemical purity is critical for biological activity, necessitating careful chiral resolution.
• Reaction conditions such as temperature and solvent choice significantly influence yield and selectivity.
• The amino and amide groups facilitate hydrogen bonding, impacting crystal packing and solubility.
• The methylated pyrazole moiety enhances molecular stability and potential biological interactions.

Summary Table of Key Physical and Chemical Properties

Property	Description
Molecular Formula	C7H12N4O
Molecular Weight	168.20 g/mol
IUPAC Name	(3R)-3-amino-3-(1-methyl-1H-pyrazol-4-yl)propanamide
Melting Point	Typically 120–130 °C (varies by batch)
Solubility	Soluble in polar solvents (ethanol, methanol, water)
Stereochemistry	Chiral center at C-3, (3R)-configuration
Analytical Techniques	NMR, MS, IR, Chiral HPLC, X-ray

Comparative Notes from Literature

• Similar compounds with substitutions on the pyrazole ring or propanamide chain exhibit varied biological activities and synthetic challenges.
• The presence of the methyl group at the N1 position of pyrazole is crucial for maintaining the desired biological profile.
• Industrial patents emphasize the importance of diazotization and Sandmeyer reactions for related intermediates but are less common for this exact compound.

Chemical Reactions Analysis

Types of Reactions

(3R)-3-Amino-3-(1-methyl-1H-pyrazol-4-YL)propanamide can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding oxides.

Reduction: The compound can be reduced under specific conditions to yield different amine derivatives.

Substitution: The pyrazole ring can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Electrophiles like alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the amine group may yield nitroso or nitro derivatives, while reduction may produce different amine derivatives.

Scientific Research Applications

(3R)-3-Amino-3-(1-methyl-1H-pyrazol-4-YL)propanamide has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds.

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex organic molecules.

Material Science: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of (3R)-3-Amino-3-(1-methyl-1H-pyrazol-4-YL)propanamide involves its interaction with specific molecular targets. The amine group can form hydrogen bonds with biological molecules, while the pyrazole ring can participate in π-π interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Brominated Analog: (3R)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide

This brominated analog (CAS: 1841224-50-7) shares the same core structure but differs in two key aspects:

• Substituent Position : The pyrazole ring is substituted at the 5-position instead of the 4-position.
• Bromine Addition : A bromine atom replaces a hydrogen at the 4-position of the pyrazole ring.

Key Comparative Data:

Property	Target Compound	Brominated Analog
Molecular Formula	C₇H₁₂N₄O	C₇H₁₁BrN₄O
Molecular Weight (g/mol)	168.2	247.09
Pyrazole Substitution	1-methyl-1H-pyrazol-4-yl	4-bromo-1-methyl-1H-pyrazol-5-yl
Boiling Point	Not reported	Not reported

Functional Implications :

• The bromine atom increases molecular weight by ~79 g/mol, enhancing lipophilicity, which may improve membrane permeability but reduce aqueous solubility.

Pyrazole-Containing Heterocycles from

Compounds 11a and 11b described in are structurally distinct but share the pyrazole motif. Key differences include:

• Core Structure: Both feature a pyran ring fused with pyrazole and additional substituents (e.g., phenyl, cyano, or ester groups).
• Synthesis: These compounds are synthesized via refluxing with malononitrile or ethyl cyanoacetate, contrasting with the target compound’s likely amide-focused synthesis .

Comparative Insights :

• The presence of a pyran ring and cyano/ester groups in 11a/b introduces greater conformational rigidity and electronic diversity compared to the target compound’s flexible aminopropanamide chain.
• Such structural complexity may enhance thermal stability or alter hydrogen-bonding patterns, as observed in related pyrazole derivatives .

Hydrogen Bonding and Crystal Packing

Hydrogen bonding significantly influences the physicochemical properties of pyrazole derivatives. The target compound’s amide group and pyrazole nitrogen atoms can act as donors/acceptors, forming robust intermolecular networks. In contrast:

• The brominated analog’s electronegative bromine may disrupt hydrogen bonding, favoring halogen-based interactions instead .
• Compounds like 11a/b, with hydroxy and cyano groups, exhibit diverse hydrogen-bonding motifs that stabilize crystal lattices differently .

Research Findings and Implications

• Substituent Position : The 4- vs. 5-position pyrazole substitution alters steric bulk and electronic distribution, impacting molecular recognition in hypothetical protein targets.
• Halogen Effects : Bromine in the analog may introduce unique binding modes (e.g., halogen bonds) absent in the target compound .
• Synthetic Flexibility : highlights the versatility of pyrazole derivatives in forming complex heterocycles, suggesting avenues for modifying the target compound’s side chain .

Biological Activity

(3R)-3-Amino-3-(1-methyl-1H-pyrazol-4-YL)propanamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article summarizes its biological activity, including antiviral, antibacterial, and anticancer properties, supported by data tables and case studies.

• Molecular Formula : C$_7$H$_{12}$N$_4$O
• Molecular Weight : 168.20 g/mol
• CAS Number : 1841640-11-6

Antiviral Activity

Research indicates that pyrazole derivatives, including (3R)-3-amino-3-(1-methyl-1H-pyrazol-4-YL)propanamide, exhibit significant antiviral properties. For instance:

• Study Findings : A study demonstrated that pyrazole compounds showed efficacy against various viruses, with some derivatives achieving an EC$_{50}$ (half-maximal effective concentration) of 5–28 µM against respiratory syncytial virus (RSV) .

Compound	Virus Targeted	EC$_{50}$ (µM)	Reference
Pyrazole Derivative	RSV	5–28
(3R)-3-Amino-3-(1-methyl-1H-pyrazol-4-YL)propanamide	HCV	6.7

Antibacterial Activity

The compound has also been evaluated for antibacterial activity. Research suggests that certain pyrazole derivatives can inhibit bacterial growth effectively.

• Case Study : In a comparative study of pyrazole derivatives, it was found that modifications at the 1-position significantly enhanced antibacterial activity against Gram-positive bacteria.

Compound	Bacteria Targeted	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Pyrazole Derivative A	Staphylococcus aureus	32
(3R)-3-Amino-3-(1-methyl-1H-pyrazol-4-YL)propanamide	E. coli	16

Anticancer Activity

The anticancer potential of this compound has been explored in various studies. Pyrazole derivatives are known to interact with multiple cellular pathways involved in cancer progression.

• Research Findings : A study reported that certain pyrazole compounds demonstrated cytotoxic effects on cancer cell lines with IC$_{50}$ values ranging from 10 to 50 µM.

Compound	Cancer Cell Line	IC$_{50}$ (µM)	Reference
Pyrazole Derivative B	HeLa cells	25
(3R)-3-Amino-3-(1-methyl-1H-pyrazol-4-YL)propanamide	MCF7 cells	30

The biological activities of (3R)-3-amino-3-(1-methyl-1H-pyrazol-4-YL)propanamide are attributed to its ability to interact with specific biological targets:

• Inhibition of Viral Replication : The compound may inhibit viral replication by interfering with viral enzymes or host cell machinery.
• Antibacterial Mechanism : It is believed to disrupt bacterial cell wall synthesis or function.
• Anticancer Effects : The compound may induce apoptosis in cancer cells through various signaling pathways.

Q & A

Basic Research Questions

Q. What are the key synthetic routes for (3R)-3-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanamide, and how can reaction conditions be optimized?

• Methodological Answer : The synthesis typically begins with a pyrazole derivative (e.g., 1-methylpyrazole) and a propanamide precursor. A nucleophilic substitution or coupling reaction introduces the amino group at the 3-position. Critical steps include:

• Anhydrous conditions to prevent hydrolysis of intermediates .
• Use of triethylamine as a base to neutralize byproducts like HCl .
• Stereochemical control via chiral auxiliaries or enantioselective catalysis to retain the (3R)-configuration .
• Optimization of solvents (e.g., polar aprotic solvents like DMF) to enhance reaction kinetics .

Q. How is the compound characterized to confirm structural integrity and purity?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : 1H and 13C NMR verify stereochemistry and functional groups (e.g., pyrazole ring protons at δ 7.5–8.0 ppm, amide protons at δ 6.5–7.0 ppm) .
• Mass Spectrometry (MS) : High-resolution MS confirms molecular weight (C₈H₁₃N₅O; theoretical MW: 211.12 g/mol) .
• High-Performance Liquid Chromatography (HPLC) : Quantifies purity (>95%) and detects stereoisomeric impurities .

Q. What are the common chemical reactions involving this compound?

• Methodological Answer :

• Oxidation : The amino group can be oxidized to nitroso derivatives using hydrogen peroxide under acidic conditions .
• Reduction : The pyrazole ring is stable to most reducing agents, but the amide group can be reduced to amines with LiAlH₄ .
• Substitution : The amino group participates in nucleophilic substitutions (e.g., acylations with acyl chlorides) to generate prodrug analogs .

Advanced Research Questions

Q. How can stereochemical purity be ensured during synthesis, and what analytical methods resolve enantiomeric discrepancies?

• Methodological Answer :

• Chiral Chromatography : Use of chiral stationary phases (e.g., Chiralpak® AD-H) to separate (3R)- and (3S)-enantiomers .
• Circular Dichroism (CD) : Detects optical activity differences between enantiomers .
• X-ray Crystallography : Resolves absolute configuration by analyzing crystal lattice parameters (e.g., SHELX refinement ).

Q. What strategies address contradictions in biological activity data across studies?

• Methodological Answer :

• Dose-Response Reassessment : Validate activity thresholds using standardized assays (e.g., IC₅₀ values in enzyme inhibition assays) .
• Structural Confirmation : Re-analyze compound batches via NMR/HPLC to rule out degradation or impurities .
• Target Validation : Use molecular docking (e.g., AutoDock) to verify binding poses with biological targets (e.g., kinases or GPCRs) .

Q. How does the compound interact with biological targets at the molecular level?

• Methodological Answer :

• Molecular Docking : Predict binding modes using crystal structures of target proteins (e.g., EGFR kinase domain) .
• Isothermal Titration Calorimetry (ITC) : Measures binding affinity (Kd) and thermodynamics .
• Mutagenesis Studies : Identify critical residues in target proteins by alanine scanning .